Cas no 583-61-9 (2,3-Dimethylpyridine)
2,3-Dimethylpyridine (CAS 583-61-9) is a heterocyclic organic compound with the molecular formula C7H9N. This colorless to pale yellow liquid is a derivative of pyridine, featuring methyl groups at the 2 and 3 positions. It exhibits a characteristic pyridine-like odor and is soluble in most organic solvents. As a versatile intermediate, 2,3-dimethylpyridine is widely used in pharmaceutical synthesis, agrochemical production, and coordination chemistry. Its structural properties make it valuable for constructing complex molecules, particularly in the development of ligands for metal catalysts. The compound's stability and reactivity at the nitrogen site enable selective functionalization, enhancing its utility in fine chemical synthesis. It also serves as a precursor for specialty chemicals and corrosion inhibitors.
2,3-Dimethylpyridine structure
Product Name:2,3-Dimethylpyridine
2,3-Dimethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethylpyridine
- LUT
- 2,3-LUTIDINE
- 2,3-dimethyl-pyridin
- pyridine,2,3-dimethyl-
- 2,3-DIMETHYLPYRIDINE(2,3-LUTIDINE)
- a,b-Dimethylpyridine
- 2,3- Lutdcine
- 2,3-DIFLUORO-4-PENTYLPHENOL
- 2,3-dimethl pyridine
- dimethylpyridine
- pyridine,2,3-dimethyl
- α,β-Lutidine
- Pyridine, 2,3-dimethyl-
- Pyridine, dimethyl-
- 2,3-dimethyl-pyridine
- HPYNZHMRTTWQTB-UHFFFAOYSA-N
- 5Q0F649H6G
- 2-3-Lutidine
- Pyridine,3-dimethyl-
- 2,3-d1methylpyridine
- PubChem20520
- 2,3-Lutidine (8CI)
- KSC204E4F
- NSC2157
- BCP26
- 2,3-Lutidine,98%
- 2,3-Dimethylpyridine
-
- MDL： MFCD00009605
- Inchi： 1S/C7H9N/c1-6-4-3-5-8-7(6)2/h3-5H,1-2H3
- InChI Key： HPYNZHMRTTWQTB-UHFFFAOYSA-N
- SMILES： N1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]
- BRN： 106418
Computed Properties
- Exact Mass: 107.07300
- Monoisotopic Mass: 107.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 12.9
Experimental Properties
- Color/Form: No data available
- Density: 0.945 g/mL at 25 °C(lit.)
- Melting Point: −15 °C (lit.)
- Boiling Point: 161°C
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.508(lit.)
- Water Partition Coefficient: 95 g/L (26 ºC)
- PSA: 12.89000
- LogP: 1.69840
- pka: 6.57(at 25℃)
2,3-Dimethylpyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H226,H302,H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-22-37/38-41
- Safety Instruction： S16-S26-S39-S36/37
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature(BD65970)
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R10; R20/21/22
- Packing Group：II
- Hazard Level：6.1
2,3-Dimethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dimethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0063-25ML |
2,3-Lutidine |
583-61-9 | >98.0%(GC)(T) | 25ml |
¥150.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L109204-100ml |
2,3-Dimethylpyridine |
583-61-9 | 99% | 100ml |
¥125.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L109204-25ml |
2,3-Dimethylpyridine |
583-61-9 | 99% | 25ml |
¥39.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L109204-500ml |
2,3-Dimethylpyridine |
583-61-9 | 99% | 500ml |
¥500.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L109204-5ml |
2,3-Dimethylpyridine |
583-61-9 | 99% | 5ml |
¥29.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005514-100ml |
2,3-Dimethylpyridine |
583-61-9 | 98% | 100ml |
￥74 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005514-25ml |
2,3-Dimethylpyridine |
583-61-9 | 98% | 25ml |
￥26 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005514-500ml |
2,3-Dimethylpyridine |
583-61-9 | 98% | 500ml |
￥359 | 2024-05-22 | |
| ChemScence | CS-W011290-500g |
2,3-Lutidine |
583-61-9 | 99.39% | 500g |
$143.0 | 2022-04-27 | |
| TRC | L478050-10g |
2,3-Lutidine |
583-61-9 | 10g |
$ 60.00 | 2022-06-04 |
2,3-Dimethylpyridine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:583-61-9)2,3-Lutidine
Order Number:sfd18852;1689076
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:583-61-9)
Order Number:SDF275;SFD279
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:583-61-9)2,3-二甲吡啶
Order Number:LE1689076
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
2,3-Dimethylpyridine Related Literature
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1. 387. The preparation and physical properties of the pure lutidinesE. A. Coulson,J. D. Cox,E. F. G. Herington,J. F. Martin J. Chem. Soc. 1959 1934
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Delia A. Haynes,William Jones,W. D. Samuel Motherwell CrystEngComm 2006 8 830
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Delia A. Haynes,William Jones,W. D. Samuel Motherwell CrystEngComm 2006 8 830
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Helene Wahl,Delia A. Haynes,Tanya le Roex CrystEngComm 2011 13 2227
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Stanislav N. Melnikov,Igor S. Evstifeev,Stanislav A. Nikolaveskii,Ivan V. Ananyev,Evgenia A. Varaksina,Ilya V. Taydakov,Alexander S. Goloveshkin,Aleksey A. Sidorov,Mikhail A. Kiskin,Igor L. Eremenko New J. Chem. 2021 45 13349
583-61-9 (2,3-Dimethylpyridine) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:583-61-9)2,3-Lutidine
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:583-61-9)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry